![molecular formula C9H11B B1367415 3,4-Dimethylbenzyl bromide CAS No. 94416-66-7](/img/structure/B1367415.png)
3,4-Dimethylbenzyl bromide
Overview
Description
3,4-Dimethylbenzyl bromide is a compound with the molecular formula C9H11Br . It is commonly used as an alkylating agent in organic synthesis.
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with two methyl groups and a bromomethyl group . The IUPAC name for this compound is 4-(bromomethyl)-1,2-dimethylbenzene .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, bromides are generally involved in substitution reactions where the bromide ion is replaced by another nucleophile .Physical And Chemical Properties Analysis
This compound has a molecular weight of 199.09 g/mol . It is a liquid or solid or semi-solid at room temperature . The compound has a computed XLogP3-AA value of 3.2, indicating its lipophilicity .Scientific Research Applications
Protecting Group in Oligoribonucleotide Synthesis
3,4-Dimethylbenzyl bromide is utilized as a protecting group in the synthesis of oligoribonucleotides. In a study by Takaku, Ito, and Imai (1986), a 3,4-dimethoxybenzyl group (a related compound) was introduced to the 2′-hydroxyl group of nucleosides using 3,4-dimethoxybenzyl bromide, demonstrating its importance in nucleic acid chemistry (Takaku, Ito, & Imai, 1986).
Structural Properties in Dendritic Material Synthesis
The structural properties of methoxy derivatives of benzyl bromide, including this compound, have been investigated for their potential as building blocks in dendritic materials. Pan et al. (2005) conducted a study on the structural differences between compounds like 3,5-dimethoxybenzyl bromide and 3,4,5-trimethoxybenzyl bromide, highlighting their significance in material science (Pan et al., 2005).
Safety and Hazards
3,4-Dimethylbenzyl bromide is considered hazardous. It can cause severe skin burns and eye damage. It may also cause respiratory irritation . Safety measures include avoiding inhalation of vapour or mist, washing face, hands and any exposed skin thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
4-(bromomethyl)-1,2-dimethylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11Br/c1-7-3-4-9(6-10)5-8(7)2/h3-5H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISFQLPGWXMGYKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CBr)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70526808 | |
Record name | 4-(Bromomethyl)-1,2-dimethylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70526808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
94416-66-7 | |
Record name | 4-(Bromomethyl)-1,2-dimethylbenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70526808 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-dimethylbenzyl bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.